Methyl 3-nitropyridine-2-carboxylate

Description

Methyl 3-nitropyridine-2-carboxylate is a chemical compound with the molecular formula $C_7H_6N_2O_4$ . It is a derivative of pyridine, featuring a nitro group at the 3-position and a methyl ester at the 2-position of the pyridine ring . This compound is also known by its CAS number 103698-08-4 . Methyl 3-nitropyridine-2-carboxylate is a synthetically produced compound. It has a molecular weight of 182.13 g/mol .

This compound serves as an intermediate in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals. It is also investigated for its potential biological activities, such as antimicrobial properties. The presence of the nitro group can undergo bioreduction to form reactive intermediates, which may interact with cellular components. Researchers assess antimicrobial activity using Minimum Inhibitory Concentration (MIC) values, which indicate the lowest concentration of a compound that inhibits microbial growth.

Similar compounds include methyl 2-amino-3-nitropyridine-4-carboxylate and methyl 3-methylpyridine-2-carboxylate . Methyl 2-amino-3-nitropyridine-4-carboxylate has a similar structure but includes an amino group at the 2-position and a methyl ester at the 4-position. Methyl 3-methylpyridine-2-carboxylate, also a pyridine derivative, features a methyl group at the 3-position and a methyl ester at the 2-position .

• CAS No.: 103698-08-4
• Product Name: Methyl 3-nitropyridine-2-carboxylate
• Molecular Formula: C7H6N2O4
• Molecular Weight: 182.13 g/mol
• IUPAC Name: methyl 3-nitropyridine-2-carboxylate
• Standard InChI: InChI=1S/C7H6N2O4/c1-13-7(10)6-5(9(11)12)3-2-4-8-6/h2-4H,1H3
• Standard InChIKey: GTYLRDGENQOVTL-UHFFFAOYSA-N
• SMILES: COC(=O)C1=C(C=CC=N1)[N+](=O)[O-]
• Canonical SMILES: COC(=O)C1=C(C=CC=N1)[N+](=O)[O-]
• PubChem Compound: 556105
• Last Modified: Sep 13 2023